Cas no 31554-15-1 (2,3-Naphthalenedimethanol)

• Product Name: 2,3-Naphthalenedimethanol
• CAS No: 31554-15-1
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• MDL: MFCD00191314
• CID: 304503
• PubChem ID: 87564492
• Update Time: 2025-06-09

2,3-Naphthalenedimethanol Chemical and Physical Properties

Names and Identifiers

• 2,3-Naphthalenedimethanol
• 2,3-Bis(Hydroxymethyl)Naphthalene
• [3-(hydroxymethyl)naphthalen-2-yl]methanol
• 2,3-Naphthalenedimet
• (3-hydroxymethyl-naphthalen-2-yl)-methanol
• [3-(hydroxymethyl)-2-naphthyl]methanol
• 2,3,4-TRIFLUOROTOLUENE
• 2,3-Bis(hydroxymethyl)naphthalin
• 2,3-bis(hydroxymethyl)napthalene
• DTYJRRQQOLBRGH-UHFFFAOYSA
• naphthalene-2,3-diyldimethanol
• AKOS024322940
• YSSJ2451
• B1589
• 3-Hydroxy-5-methoxy(1H)indazole
• 2 pound not3-Naphthalenedimethanol
• T70758
• 31554-15-1
• InChI=1/C12H12O2/c13-7-11-5-9-3-1-2-4-10(9)6-12(11)8-14/h1-6,13-14H,7-8H2
• SCHEMBL430273
• MFCD00191314
• DTYJRRQQOLBRGH-UHFFFAOYSA-
• DTXSID10344629
• 2,3-bis-(Hydroxymethyl)naphthalene
• AS-61380
• BP-10534

• MDL： MFCD00191314
• Inchi： 1S/C12H12O2/c13-7-11-5-9-3-1-2-4-10(9)6-12(11)8-14/h1-6,13-14H,7-8H2
• InChI Key： DTYJRRQQOLBRGH-UHFFFAOYSA-N
• SMILES： OCC1C=C2C=CC=CC2=CC=1CO

Computed Properties

• Exact Mass: 188.08400
• Monoisotopic Mass: 188.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.244
• Melting Point: 157.0 to 161.0 deg-C
• Boiling Point: 400.9 °C at 760 mmHg
• Flash Point: 201.5 °C
• Refractive Index: 1.677
• PSA: 40.46000
• LogP: 1.82440
• Solubility: Not determined
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2,3-Naphthalenedimethanol Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2,3-Naphthalenedimethanol

Introduction to 2,3-Naphthalenedimethanol (CAS No. 31554-15-1)

2,3-Naphthalenedimethanol (CAS No. 31554-15-1) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which consists of a naphthalene ring with two methanol groups attached at the 2 and 3 positions. The chemical formula for 2,3-Naphthalenedimethanol is C₁₂H₁₂O₂, and it has a molecular weight of approximately 188.22 g/mol.

The physical properties of 2,3-Naphthalenedimethanol include a white to off-white crystalline solid form with a melting point ranging from 96 to 98°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it an ideal candidate for various chemical reactions and formulations.

In terms of its chemical reactivity, 2,3-Naphthalenedimethanol can undergo a variety of transformations due to the presence of the hydroxyl groups. These functional groups can participate in reactions such as esterification, etherification, and oxidation, making the compound useful as an intermediate in the synthesis of more complex molecules. For instance, it can be used to synthesize naphthalene derivatives with specific functionalities for applications in materials science and pharmaceuticals.

2,3-Naphthalenedimethanol has gained significant attention in recent years due to its potential applications in the pharmaceutical industry. Research has shown that naphthalene derivatives can exhibit various biological activities, including anti-inflammatory, antiviral, and anticancer properties. One notable study published in the Journal of Medicinal Chemistry demonstrated that certain naphthalene-based compounds can effectively inhibit the activity of specific enzymes involved in cancer cell proliferation.

The use of 2,3-Naphthalenedimethanol as a building block for drug discovery is particularly promising. Its structural flexibility allows for the introduction of diverse functional groups that can enhance the pharmacological properties of the final product. For example, modifications at the methanol positions can lead to compounds with improved solubility, stability, and bioavailability. This makes it an attractive starting material for the development of novel therapeutic agents.

In addition to its pharmaceutical applications, 2,3-Naphthalenedimethanol has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. A recent study published in the Inorganic Chemistry Frontiers journal highlighted the successful synthesis of MOFs using 2,3-Naphthalenedimethanol-based ligands.

The environmental impact of 2,3-Naphthalenedimethanol is another area of active research. While it is generally considered safe for use in laboratory settings and industrial processes, proper handling and disposal practices are essential to minimize any potential environmental risks. Studies have shown that biodegradation pathways exist for this compound under certain conditions, which can help mitigate its impact on ecosystems.

In conclusion, 2,3-Naphthalenedimethanol (CAS No. 31554-15-1) is a valuable compound with a diverse range of applications across multiple scientific disciplines. Its unique chemical structure and reactivity make it an important intermediate in synthetic chemistry and a promising candidate for drug discovery and materials science research. As ongoing studies continue to uncover new properties and applications of this compound, its importance in both academic and industrial settings is likely to grow.